N-(benzo[d]thiazol-6-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C15H9N3OS2/c19-15(9-1-3-11-13(5-9)20-7-16-11)18-10-2-4-12-14(6-10)21-8-17-12/h1-8H,(H,18,19)
• InChI Key: KALBFGVFXGEHFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)NC3=CC4=C(C=C3)N=CS4)SC=N2
• Molecular Formula: C15H9N3OS2
• Molecular Weight: 311.4 g/mol

Description

Benzothiazole is a heterocyclic compound, which is a part of many biologically active compounds. It has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Benzothiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves coupling substituted 2-amino benzothiazoles with other compounds. For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Epidermal Growth Factor Receptor (EGFR) Inhibition

One notable application of benzo[d]thiazole derivatives is in the development of potential EGFR inhibitors. A novel series of benzo[d]thiazole-2-carboxamide derivatives were designed, synthesized, and evaluated for their cytotoxicity against cancer cell lines with varying levels of EGFR expression. Compounds in this series exhibited moderate to excellent potency against EGFR high-expressed cell lines (A549, HeLa, and SW480) while showing weak cytotoxic effects against EGFR low-expressed cell lines (HepG2), indicating their potential as EGFR inhibitors with minimal nonspecific toxicity towards normal cells (Zhang et al., 2017).

Antitumor Activity

Another application involves the synthesis and investigation of antitumor activity. New series of 6-(N/Me)-N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-3-carboxamides were synthesized and their antitumor activity was studied. Two compounds from this series demonstrated significant antitumor effects, highlighting the promise of 5-arylmethylthiazole derivatives in searching for innovative anti-cancer agents (Ostapiuk et al., 2017).

Development of Multifunctional Materials

Research has also extended into the development of multifunctional materials, where N-(benzotriazin-6-yl)carboxamides derivatives, through specific synthetic pathways, have shown potential. These compounds exhibit stable, reversible electrochemical behavior, making them suitable for applications in organic electronic devices (Berezin et al., 2012).

Antibacterial and Antimicrobial Agents

Benzo[d]thiazole derivatives have also been explored for their antibacterial and antimicrobial properties. A series of novel Schiff bases derived from 2-aminobenzothiazole nucleus displayed promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations, indicating their potential as novel antibacterial agents (Palkar et al., 2017).

Corrosion Inhibition

Additionally, benzothiazole derivatives have been synthesized and evaluated as corrosion inhibitors for carbon steel in acidic solutions. These compounds demonstrated higher inhibition efficiencies and stability compared to previously reported inhibitors, suggesting their utility in protecting metal surfaces from corrosion (Hu et al., 2016).

Future Directions

The future directions for the research and development of benzothiazole derivatives could include the design and synthesis of new compounds with enhanced biological activities and lesser side effects. Further studies could also focus on understanding the mechanisms of action of these compounds and their potential applications in medicine.